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Introduction

1-Methoxy-2-propanol, also known as propylene glycol monomethyl ether (PGME), is an
increasingly popular organic solvent in various industrial and research applications.[1][2] Its
favorable toxicological profile compared to ethylene glycol ethers, combined with its versatile
solvency, makes it an attractive alternative for greener and safer chemical processes.[3][4]
These notes provide an overview of the properties of 1-methoxy-2-propanol and a detailed
protocol for its application in the synthesis of a pharmaceutical agent.

Properties and Advantages of 1-Methoxy-2-propanol

1-Methoxy-2-propanol is a colorless liquid with a mild, ethereal odor.[5] It is miscible with
water and a wide range of organic solvents.[6] Its physical and chemical properties make it a
suitable solvent for a variety of organic reactions.

Key Advantages:
» Reduced Toxicity: It is considered a less toxic alternative to ethylene glycol ethers.[4]
e Good Solvency: It can dissolve a wide range of polar and non-polar compounds.[7]

o Moderate Boiling Point: Its boiling point of 120 °C allows for reactions to be carried out at
elevated temperatures without the need for high-pressure equipment.[8]
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e "Green" Solvent: It is considered an environmentally friendly solvent and aligns with the

principles of Green Chemistry for "Safer Solvents and Auxiliaries".[5][9]

Physical and Chemical Properties of 1-Methoxy-2-propanol

Property Value
CAS Number 107-98-2
Molecular Formula C4H1002
Molar Mass 90.12 g/mol
Appearance Colorless liquid
Density 0.92 g/cm? (at 20 °C)
Melting Point -97 °C
Boiling Point 120 °C
Flash Point 32°C
Solubility in Water Miscible

Safety Information
Hazard Description
Flammability Flammable liquid and vapor.

Health Hazards

May cause eye and skin irritation. Inhalation of
high concentrations may cause central nervous

system effects.

Handling

Use in a well-ventilated area with appropriate
personal protective equipment (gloves, safety
glasses). Keep away from heat, sparks, and

open flames.

Note: Always consult the Safety Data Sheet (SDS) before handling any chemical.
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Application in Pharmaceutical Synthesis: Synthesis
of lodixanol

A notable application of 1-methoxy-2-propanol in pharmaceutical synthesis is in the
preparation of lodixanol, a non-ionic X-ray contrast agent.[3][6] It is used as a co-solvent in the
dimerisation of 5-acetamido-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-isophthalamide
(Compound A).[6]

Reaction Scheme:

2 x Compound A + Epichlorohydrin — lodixanol

Experimental Protocol: Dimerization of Compound A to form lodixanol

This protocol is adapted from the procedure described in patent EP 2277854 Al.[6]

Materials:

5-acetamido-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-isophthalamide (Compound A)

1-Methoxy-2-propanol

Water

Sodium hydroxide (NaOH)

Concentrated hydrochloric acid (HCI)

Epichlorohydrin
Procedure:

 In a suitable reaction vessel, dissolve Compound A (200 kg, 0.268 kmole) in a pre-mixed
solution of 1-methoxy-2-propanol (112 L) and water (48 L).

e Add sodium hydroxide (13.92 kg, 0.348 kmole) to the solution and heat to 55 °C to ensure
complete dissolution.
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e Cool the reaction mixture to 15 °C.

o Carefully add concentrated hydrochloric acid (18 kg, 0.173 kmole).

e Add epichlorohydrin (8.425 kg, 0.091 kmole) to the reaction mixture in one portion.

e Monitor the reaction progress by High-Performance Liquid Chromatography (HPLC).

o After approximately 34.5 hours, the reaction is expected to yield a mixture containing
approximately 59.4% lodixanol.[6]

Quantitative Data from lodixanol Synthesis

Parameter Value Reference
Compound A 0.268 kmole [6]
1-Methoxy-2-propanol 112 L [6]
Water 48 L [6]
Sodium Hydroxide 1.30 eq [6]
Hydrochloric Acid 0.65 eq [6]
Epichlorohydrin 0.34 eq [6]
Reaction Time ~34.5 hours [6]
Yield of lodixanol ~59.4% (in reaction mixture) [6]

Potential Applications in Other Organic Synthesis
Reactions

While the provided protocol details a specific pharmaceutical application, the properties of 1-
methoxy-2-propanol suggest its potential use in a broader range of organic reactions,
including but not limited to:

e Cross-Coupling Reactions: Its moderate boiling point and ability to dissolve a variety of
organic and inorganic reagents could make it a suitable solvent for palladium-catalyzed
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reactions such as Suzuki, Heck, and Buchwald-Hartwig aminations, particularly when higher
temperatures are required.

» Nucleophilic Substitution Reactions: As demonstrated in the lodixanol synthesis, it can be an
effective medium for SN2 reactions.

o Grignard Reactions: While ethers like THF are traditional solvents for Grignard reactions, the
higher boiling point of 1-methoxy-2-propanol could be advantageous in certain cases.
However, the presence of a hydroxyl group would necessitate its use as a co-solvent or in
reactions where the Grignard reagent is not quenched.

Further research and process development are encouraged to explore the full potential of 1-
methoxy-2-propanol as a versatile and greener solvent in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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